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Compound of Interest

GADOLINIUM CARBONATE
Compound Name:
DIHYDRATE
CAS No.: 62399-11-5
Cat. No.: B1507119
\ 7

Gadolinium (Gd), a rare earth element with atomic number 64, possesses unique magnetic and
chemical properties that make it invaluable in several high-technology fields.[1] Its trivalent ion,
Gd3*, has seven unpaired electrons, rendering it highly paramagnetic, a property that is
foundational to its most prominent application in medicine: as a key component of contrast
agents for Magnetic Resonance Imaging (MRI).[2] These agents enhance image contrast,
allowing for clearer differentiation between healthy and pathological tissues.[2][3] Gadolinium
carbonate dihydrate (Gdz(CO3)3-2H20) serves as a crucial, water-insoluble intermediate that
can be readily converted into other gadolinium compounds, most notably gadolinium oxide
(Gd203), or utilized as a precursor in the synthesis of complex chelated MRI contrast agents.[1]

[4]115]

This guide provides a comprehensive overview of the core physicochemical properties of
gadolinium carbonate dihydrate, offering researchers, scientists, and drug development
professionals a detailed understanding of its characteristics. The methodologies for its
characterization are presented with an emphasis on the causal reasoning behind experimental
choices, ensuring a robust and validated approach to its analysis.

Chemical and Physical Identity

Gadolinium carbonate dihydrate is a white crystalline powder.[6] Its fundamental properties
are essential for its handling, processing, and application in further synthetic work. The
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hydrated form is stable at room temperature, but as will be discussed, it is thermally sensitive.

[6]

Property Value Source(s)

) C3HaGd2011
Chemical Formula [7]
(Gd2z(C0O3)3:2H20)

Molecular Weight 530.56 g/mol [7]

Anhydrous Mol. Wt. 494.53 g/mol [819]

62399-11-5 (dihydrate);
CAS Number [7]8]
38245-36-2 (hydrate)

Appearance White to off-white solid/powder  [5][6][8]
- Insoluble in water; soluble in
Solubility ) [516][8]
acids
Density ~4.7 g/lcm?3 [6]

Thermal Decomposition Behavior

Understanding the thermal stability and decomposition pathway of gadolinium carbonate
dihydrate is critical, particularly as it is often converted to gadolinium oxide via calcination.[1]
[5] The process involves distinct, sequential mass loss events corresponding to the release of
water and carbon dioxide. While the dihydrate is specified, extensive studies on the closely
related trihydrate provide a clear model for its decomposition. The process is endothermic and
proceeds through several intermediate phases before yielding the final oxide.

Decomposition Pathway

The thermal decomposition generally follows these steps, adapted from studies on the
trinydrate:

e Dehydration: Gdz(CO3)3-2H20 - Gd2z(COs3)s + 2H20(Qg)

e Initial Carbonate Decomposition: Gd2(CO3)s - Gd202C0s3 + 2C02(g)
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¢ Final Decomposition to Oxide: Gd202C03 - Gd203 + CO2(Q)

The intermediate oxycarbonate species (e.g., Gd202C0s3) are notably stable, particularly in a
carbon dioxide atmosphere.

Gd2(COs3)3:2H20 2H:0 Gd2(COs)s3 -2CO2_ Gd202C03 -CO: Gd203
(Dihydrate) o (Anhydrous) o (Oxycarbonate) (Gadolinium Oxide)

Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. Gadolinium III carbonate hydrate (Gd2(CO3)3exH20, Purity: 99.9%, APS: 40-50um)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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